molecular formula C19H20Cl2N2O2 B258084 N,N'-bis(3-chloro-2-methylphenyl)pentanediamide

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide

Cat. No. B258084
M. Wt: 379.3 g/mol
InChI Key: XBFCYYFOXWTEAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide, also known as BAC, is a commonly used herbicide that is used to control weeds in various crops. It is a pre-emergent herbicide that inhibits the growth of weeds by preventing cell division. BAC is widely used in agriculture, horticulture, and forestry industries due to its effectiveness in controlling a wide range of weed species.

Mechanism of Action

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide inhibits the growth of weeds by preventing cell division. It works by inhibiting the synthesis of DNA, RNA, and protein, which are essential for cell division. N,N'-bis(3-chloro-2-methylphenyl)pentanediamide also disrupts the cell membrane of the weed, leading to cell death.
Biochemical and Physiological Effects:
N,N'-bis(3-chloro-2-methylphenyl)pentanediamide has been found to have minimal toxicological effects on humans and animals. It is rapidly metabolized and excreted from the body, and does not accumulate in tissues. However, N,N'-bis(3-chloro-2-methylphenyl)pentanediamide can cause skin and eye irritation if it comes in contact with the skin or eyes.

Advantages and Limitations for Lab Experiments

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide is a widely used herbicide in laboratory experiments due to its effectiveness in controlling weeds. It is easy to use and has a relatively low cost. However, N,N'-bis(3-chloro-2-methylphenyl)pentanediamide has some limitations in laboratory experiments. It can interfere with the growth of some crops, and its effectiveness can be affected by environmental factors such as temperature and humidity.

Future Directions

There is still much research to be done on the effectiveness and environmental impact of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide. Future studies could focus on developing more efficient and environmentally friendly herbicides, as well as exploring the potential use of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide in other industries such as medicine and biotechnology. Additionally, more research is needed to determine the long-term effects of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide on the environment and human health.

Synthesis Methods

The synthesis of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide involves the reaction of 3-chloro-2-methyl aniline with pentanedioyl chloride in the presence of a catalyst. The reaction results in the formation of N,N'-bis(3-chloro-2-methylphenyl)pentanediamide, which is then purified and used as a herbicide.

Scientific Research Applications

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide has been extensively studied for its herbicidal properties. Several studies have reported its effectiveness in controlling weeds such as barnyardgrass, crabgrass, and foxtail. N,N'-bis(3-chloro-2-methylphenyl)pentanediamide has also been found to be effective in controlling weeds in various crops such as soybean, corn, and rice.

properties

Product Name

N,N'-bis(3-chloro-2-methylphenyl)pentanediamide

Molecular Formula

C19H20Cl2N2O2

Molecular Weight

379.3 g/mol

IUPAC Name

N,N//'-bis(3-chloro-2-methylphenyl)pentanediamide

InChI

InChI=1S/C19H20Cl2N2O2/c1-12-14(20)6-3-8-16(12)22-18(24)10-5-11-19(25)23-17-9-4-7-15(21)13(17)2/h3-4,6-9H,5,10-11H2,1-2H3,(H,22,24)(H,23,25)

InChI Key

XBFCYYFOXWTEAT-UHFFFAOYSA-N

SMILES

CC1=C(C=CC=C1Cl)NC(=O)CCCC(=O)NC2=C(C(=CC=C2)Cl)C

Canonical SMILES

CC1=C(C=CC=C1Cl)NC(=O)CCCC(=O)NC2=C(C(=CC=C2)Cl)C

Origin of Product

United States

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